Cas no 2137765-17-2 (4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine)

• Product Name: 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine
• CAS No: 2137765-17-2
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 5610122
• PubChem ID: 165487663
• Update Time: 2025-05-30

4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-N-[(5-methylthiophen-2-yl)methyl]oxolan-3-amine
• 2137765-17-2
• EN300-840229
• 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine

• Inchi： 1S/C13H19NOS/c1-9-2-5-11(16-9)6-14-13-8-15-7-12(13)10-3-4-10/h2,5,10,12-14H,3-4,6-8H2,1H3
• InChI Key： ZBIWWUDOORSPIL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine

Comprehensive Overview of 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine (CAS No. 2137765-17-2): Structure, Applications, and Research Insights

The compound 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine (CAS No. 2137765-17-2) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a cyclopropyl moiety with a thiophene ring system, linked via an oxolan-3-amine scaffold. This arrangement imparts distinct electronic and steric properties, making it a promising candidate for various applications. Researchers have explored its potential as a building block in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine has surged due to their versatility in medicinal chemistry. The thiophene ring, a key component of this molecule, is widely recognized for its bioisosteric properties, often serving as a replacement for phenyl rings to enhance metabolic stability. Meanwhile, the cyclopropyl group contributes to conformational rigidity, a feature highly sought after in the design of kinase inhibitors and GPCR modulators. These attributes align with current trends in fragment-based drug design and covalent inhibitor development, topics frequently searched in scientific databases.

The synthetic accessibility of CAS 2137765-17-2 has also been a subject of investigation. Modern green chemistry approaches, including catalytic cyclopropanation and microwave-assisted synthesis, have been applied to optimize its production. This resonates with the growing emphasis on sustainable synthesis in the chemical industry—a hot topic among researchers and environmental advocates alike. Analytical characterization techniques such as NMR spectroscopy and high-resolution mass spectrometry confirm the compound's purity and structural integrity, addressing common quality control questions in pharmaceutical development.

Beyond therapeutic applications, 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine has shown promise in material science. Its conjugated system and electron-rich thiophene unit make it a candidate for organic electronic materials, particularly in the development of organic field-effect transistors (OFETs). This interdisciplinary potential reflects the convergence of chemistry and materials science—a trend dominating academic and industrial research forums.

Ongoing studies explore the compound's structure-activity relationships (SAR) to refine its biological profile. Computational chemistry tools, including molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets—a methodology widely discussed in open-access journals and at virtual conferences. Such approaches address the pharmaceutical industry's need for cost-effective drug discovery strategies, a recurring theme in AI-powered literature searches.

From a regulatory perspective, CAS 2137765-17-2 is not classified as hazardous under major chemical inventories, facilitating its use in international research collaborations. Stability studies indicate satisfactory shelf life under standard storage conditions, a practical consideration for laboratories prioritizing compound management efficiency. These characteristics make it a viable candidate for inclusion in commercial screening libraries, responding to the pharmaceutical sector's demand for diverse molecular scaffolds.

The compound's nomenclature follows IUPAC conventions, with the oxolan-3-amine core providing a systematic framework for derivative design. Chemists frequently search for heterocyclic nomenclature rules and substituent prioritization guidelines—knowledge gaps this molecule helps address through its illustrative structure. Patent literature reveals protected synthetic routes, highlighting its commercial value in intellectual property-driven research environments.

In conclusion, 4-cyclopropyl-N-(5-methylthiophen-2-yl)methyloxolan-3-amine represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug discovery, materials science, and synthetic methodology—exemplify the interdisciplinary nature of contemporary molecular design. As computational and experimental techniques advance, this compound will likely continue to serve as a valuable probe in understanding molecular recognition principles and developing next-generation functional materials.